Cas no 85287-49-6 (Adenosine 5'-(tetrahydrogen triphosphate), 3'-(2-aminobenzoate))

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 3'-(2-aminobenzoate)
• CAS No: 85287-49-6
• MF: C₁₇H₂₁N₆O₁₄P₃
• MW: 626.301726102829
• CID: 726413
• PubChem ID: 44144545
• Update Time: 2023-10-31

Adenosine 5'-(tetrahydrogen triphosphate), 3'-(2-aminobenzoate) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 3'-(2-aminobenzoate) (9CI)
• 3'-O-anthraniloyl ATP
• Ant-ATP
• Adenosine 5'-(tetrahydrogen triphosphate), 3'-(2-aminobenzoate)
• 9-[3-O-(2-Aminobenzoyl)-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-6-amine
• DTXSID001005776
• 85287-49-6
• 3'-O-Anthraniloyl-ATP

• Inchi： 1S/C17H21N6O14P3/c18-9-4-2-1-3-8(9)17(25)35-13-10(5-33-39(29,30)37-40(31,32)36-38(26,27)28)34-16(12(13)24)23-7-22-11-14(19)20-6-21-15(11)23/h1-4,6-7,10,12-13,16,24H,5,18H2,(H,29,30)(H,31,32)(H2,19,20,21)(H2,26,27,28)/t10-,12-,13-,16-/m1/s1
• InChI Key： ZJPHORHRONZRCV-XNIJJKJLSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 626.03286036g/mol
• Monoisotopic Mass: 626.03286036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 311